4-[(E)-{2-[(3,4-dimethylphenoxy)acetyl]hydrazinylidene}methyl]phenyl 2,4-dichlorobenzoate

Specification

• Molecular Formula: C24H20Cl2N2O4
• Molecular Weight: 471.3 g/mol
• IUPAC Name: [4-[(E)-[[2-(3,4-dimethylphenoxy)acetyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate
• Standard InChI: InChI=1S/C24H20Cl2N2O4/c1-15-3-7-20(11-16(15)2)31-14-23(29)28-27-13-17-4-8-19(9-5-17)32-24(30)21-10-6-18(25)12-22(21)26/h3-13H,14H2,1-2H3,(H,28,29)/b27-13+
• Standard InChI Key: GHKKTWVPSOETEY-UVHMKAGCSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)OCC(=O)N/N=C/C2=CC=C(C=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl)C
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NN=CC2=CC=C(C=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl)C

Introduction

4-[(E)-{2-[(3,4-dimethylphenoxy)acetyl]hydrazinylidene}methyl]phenyl 2,4-dichlorobenzoate is a complex organic compound with a molecular formula of C24H20Cl2N2O4 and a molecular weight of 471.3 g/mol. This compound is identified by its PubChem CID 9651174 and has various synonyms, including SALOR-INT L233994-1EA, STK272671, AKOS005424956, and 4-((E)-{2-[2-(3,4-dimethylphenoxy)acetyl]hydrazono}methyl)phenyl 2,4-dichlorobenzoate.

Chemical Identifiers

• InChI: InChI=1S/C24H20Cl2N2O4/c1-15-3-7-20(11-16(15)2)31-14-23(29)28-27-13-17-4-8-19(9-5-17)32-24(30)21-10-6-18(25)12-22(21)26/h3-13H,14H2,1-2H3,(H,28,29)/b27-13+.

• InChIKey: GHKKTWVPSOETEY-UVHMKAGCSA-N.

• SMILES: CC1=C(C=C(C=C1)OCC(=O)N/N=C/C2=CC=C(C=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl)C.

Synthesis and Applications

While specific synthesis methods for 4-[(E)-{2-[(3,4-dimethylphenoxy)acetyl]hydrazinylidene}methyl]phenyl 2,4-dichlorobenzoate are not detailed in the available literature, compounds with similar structures often involve multi-step reactions involving hydrazine derivatives and acyl chlorides or anhydrides. The applications of such compounds can vary widely, including potential uses in pharmaceuticals or as intermediates in organic synthesis.

Physical and Chemical Data

Property	Value
Molecular Formula	C24H20Cl2N2O4
Molecular Weight	471.3 g/mol
PubChem CID	9651174
IUPAC Name	[4-[(E)-[[2-(3,4-dimethylphenoxy)acetyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate
InChIKey	GHKKTWVPSOETEY-UVHMKAGCSA-N

Potential Applications

Given the structural complexity and the presence of functional groups like hydrazinylidene and dichlorobenzoate, this compound could be explored for various applications, including:

• Pharmaceutical Intermediates: Compounds with similar structures have been investigated for biological activities, such as antihypertensive effects or as thrombopoietin mimetics.

• Organic Synthesis: The compound's unique structure makes it a potential intermediate for synthesizing more complex molecules.